Cas no 66193-59-7 (methyl tetralin-5-carboxylate)

• Product Name: methyl tetralin-5-carboxylate
• CAS No: 66193-59-7
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD15523539
• CID: 396697
• PubChem ID: 15576108
• Update Time: 2025-05-23

methyl tetralin-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6,7,8-tetrahydronaphthalene-1-carboxylate
• 1-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-, methyl ester
• MFCD15523539
• SBFXBOWHTPTFTK-UHFFFAOYSA-N
• CS-0454640
• PS-18173
• 66193-59-7
• Methyl5,6,7,8-tetrahydronaphthalene-1-carboxylate
• DTXSID20574672
• SCHEMBL6232256
• methyl tetralin-5-carboxylate
• N12253
• DB-320020
• SY322864

• MDL： MFCD15523539
• Inchi： 1S/C12H14O2/c1-14-12(13)11-8-4-6-9-5-2-3-7-10(9)11/h4,6,8H,2-3,5,7H2,1H3
• InChI Key： SBFXBOWHTPTFTK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC2=C1CCCC2)=O

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 319.1±31.0 °C at 760 mmHg
• Flash Point: 144.3±11.0 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl tetralin-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl tetralin-5-carboxylate

Introduction to Methyl Tetralin-5-Carboxylate (CAS No. 66193-59-7)

Methyl tetralin-5-carboxylate, identified by the chemical compound code CAS No. 66193-59-7, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, belonging to the tetralin derivative family, has garnered attention due to its versatile applications in various chemical transformations and its potential role in the development of novel therapeutic agents.

The molecular structure of methyl tetralin-5-carboxylate consists of a tetralin core substituted with a carboxylate group at the 5-position, which is further esterified with a methyl group. This unique structural configuration imparts distinct chemical properties, making it a valuable building block for synthetic chemists. The presence of both aromatic and aliphatic moieties in its structure allows for diverse functionalization, enabling the construction of complex molecules with tailored biological activities.

In recent years, methyl tetralin-5-carboxylate has been explored in several cutting-edge research areas. One notable application is in the synthesis of advanced materials, where its rigid aromatic framework serves as a scaffold for designing polymers with enhanced mechanical and thermal properties. The carboxylate functionality also facilitates interactions with other biomolecules, making it a promising candidate for drug delivery systems.

Moreover, the pharmaceutical industry has shown keen interest in methyl tetralin-5-carboxylate due to its potential as a precursor for bioactive compounds. Studies have demonstrated its utility in the preparation of tetralin-based derivatives that exhibit anti-inflammatory, analgesic, and even anticancer properties. The carboxylate group's ability to participate in hydrogen bonding and salt formation further enhances its pharmacological relevance.

Recent advancements in computational chemistry have also highlighted the significance of methyl tetralin-5-carboxylate in virtual screening campaigns. Its structural features make it a suitable candidate for docking studies aimed at identifying novel drug candidates. By leveraging high-throughput virtual screening techniques, researchers can rapidly evaluate its interactions with target enzymes and receptors, accelerating the discovery process.

The synthesis of methyl tetralin-5-carboxylate typically involves multi-step organic reactions, starting from commercially available tetralin derivatives. Key steps include selective functionalization at the 5-position followed by esterification. Advances in catalytic methods have improved the efficiency and sustainability of these synthetic routes, reducing waste and energy consumption.

Industrial-scale production of methyl tetralin-5-carboxylate requires careful optimization to ensure high yields and purity. Process chemists employ various purification techniques, such as crystallization and chromatography, to isolate the desired product from reaction mixtures. Continuous flow chemistry has also emerged as a promising approach for large-scale synthesis, offering improved control over reaction conditions.

The safety profile of methyl tetralin-5-carboxylate is another critical consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound.

Environmental impact assessments have been conducted to evaluate the ecological footprint of methyl tetralin-5-carboxylate production and use. Efforts are underway to develop greener synthetic methodologies that minimize solvent use and reduce waste generation. Biocatalytic approaches, utilizing enzymes or whole-cell systems, are being explored as alternative routes to enhance sustainability.

In conclusion, methyl tetralin-5-carboxylate (CAS No. 66193-59-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and functional versatility make it indispensable in organic synthesis and pharmaceutical development. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.